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Compound of Interest

Compound Name: Hispidulin 7-glucuronide
CAS No.: 31105-76-7
Cat. No.: B2836151
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
commercial suppliers, and biological activities of Hispidulin 7-glucuronide (CAS 31105-76-7).
The information is curated for researchers and professionals in the fields of drug discovery and
development, with a focus on its potential as a therapeutic agent.

Chemical and Physical Properties

Hispidulin 7-glucuronide, also known as 6-O-Methylscutellarin or Dinatin 7-glucuronide, is a
flavonoid glycoside.[1][2] Flavonoids are a class of polyphenolic compounds widely found in
plants, and many exhibit a range of biological activities.[1] Hispidulin 7-glucuronide is the 7-
O-glucuronide conjugate of hispidulin. It has been identified in various plant species, including
those of the Salvia genus.[3]

The key physicochemical properties of Hispidulin 7-glucuronide are summarized in the table
below for easy reference.
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Commercial Suppliers

Hispidulin 7-glucuronide is available from several commercial suppliers, primarily for
research and development purposes. The purity and available quantities may vary between

suppliers.
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Biological Activity and Experimental Protocols

Hispidulin and its glycoside, Hispidulin 7-glucuronide, have been reported to possess several
biological activities, most notably anti-inflammatory and antioxidant effects.[3][6] The following
sections detail generalized experimental protocols for assessing these activities, which can be
adapted for Hispidulin 7-glucuronide.
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Anti-inflammatory Activity

Hispidulin has been shown to inhibit the production of pro-inflammatory cytokines such as
Interleukin-6 (IL-6).[7] A common method to assess this activity is through an in vitro cell-based

assay.

Experimental Protocol: Inhibition of IL-6 Release in Lipopolysaccharide (LPS)-Stimulated
Macrophages

This protocol describes a general method for evaluating the anti-inflammatory effects of a
compound by measuring its ability to inhibit the release of IL-6 from macrophages stimulated
with LPS.

e Cell Culture:

o Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media (e.g.,
DMEM with 10% FBS) at 37°C in a humidified atmosphere with 5% CO2.

o Seed the cells in a 96-well plate at a density of 1 x 10”5 cells/well and allow them to
adhere overnight.

e Compound Treatment:

o Prepare stock solutions of Hispidulin 7-glucuronide in a suitable solvent (e.g., DMSO)
and then dilute to final concentrations in cell culture media.

o Remove the old media from the cells and replace it with media containing various
concentrations of Hispidulin 7-glucuronide.

o Incubate for 1-2 hours.
e Stimulation:

o Add LPS to each well (final concentration of 1 pg/mL) to induce an inflammatory response,
except for the negative control wells.

o Include a vehicle control (cells treated with the solvent and LPS) and a positive control
(cells treated with a known anti-inflammatory agent and LPS).
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e Incubation and Sample Collection:

o Incubate the plate for 24 hours.

o After incubation, centrifuge the plate and collect the supernatant.
e Quantification of IL-6:

o Measure the concentration of IL-6 in the supernatant using a commercial ELISA (Enzyme-
Linked Immunosorbent Assay) kit, following the manufacturer's instructions.

o Data Analysis:

o Calculate the percentage inhibition of IL-6 release for each concentration of Hispidulin 7-
glucuronide compared to the vehicle control.

o Determine the IC50 value (the concentration of the compound that causes 50% inhibition
of IL-6 release).

Antioxidant Activity

The antioxidant properties of flavonoids can be evaluated using various in vitro assays that
measure their ability to scavenge free radicals or reduce oxidizing agents.

Experimental Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol provides a common method for assessing the free radical scavenging activity of a
compound.

o Preparation of Reagents:
o Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.
o Prepare a series of dilutions of Hispidulin 7-glucuronide in methanol.
o A known antioxidant, such as ascorbic acid or Trolox, should be used as a positive control.

e Assay Procedure:
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o In a 96-well plate, add a specific volume of the DPPH solution to each well.

o Add an equal volume of the different concentrations of Hispidulin 7-glucuronide, the
positive control, or methanol (as a blank) to the wells.

o Mix and incubate the plate in the dark at room temperature for 30 minutes.

e Measurement:
o Measure the absorbance of the solutions at 517 nm using a microplate reader.
o Data Analysis:

o The percentage of DPPH radical scavenging activity is calculated using the following
formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 where
A_control is the absorbance of the DPPH solution with methanol, and A_sample is the
absorbance of the DPPH solution with the test compound.

o Calculate the IC50 value, which is the concentration of the test compound required to
scavenge 50% of the DPPH radicals.

Signaling Pathways

The biological effects of hispidulin are mediated through its interaction with various cellular
signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of
action and identifying potential therapeutic targets.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a key regulator of inflammation. Hispidulin has
been shown to inhibit the activation of NF-kB, thereby reducing the expression of pro-
inflammatory genes.[8]
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Caption: Inhibition of the NF-kB signaling pathway by Hispidulin 7-glucuronide.
PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is involved in cell survival,
proliferation, and growth. Hispidulin has been demonstrated to inhibit this pathway, which
contributes to its anti-cancer properties.[9][10]
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Caption: Inhibition of the PI3K/Akt signaling pathway by Hispidulin 7-glucuronide.
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JAKISTAT Signaling Pathway

The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is
crucial for cytokine signaling. Dysregulation of this pathway is implicated in various immune
and inflammatory disorders. Hispidulin's anti-inflammatory effects may also be mediated
through the modulation of this pathway.
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Caption: Inhibition of the JAK/STAT signaling pathway by Hispidulin 7-glucuronide.

Conclusion

Hispidulin 7-glucuronide is a plant-derived flavonoid with significant potential for further
investigation as a therapeutic agent, particularly in the areas of inflammation and cancer. This
guide provides foundational technical information to support such research endeavors. The
detailed chemical properties, supplier information, generalized experimental protocols, and
elucidated signaling pathways offer a robust starting point for scientists and drug development
professionals interested in exploring the therapeutic applications of this compound. Further
research is warranted to delineate the specific mechanisms of action of the glycoside form and
to translate these preclinical findings into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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